In full-section excavated tunnel construction, the abnormal deformation of the surrounding rock, such as arch cracking and surrounding rock collapse, is often caused by insufficient timely support and over-excavation, which brings serious consequences to the project. In this paper, the geomechanical model is established to investigate the influence of different indexes on surrounding rock deformation. The deformation of surrounding rock can be divided into three stages, among which the earlier deformation caused by the construction in front of the monitoring section in the 1st stage accounts for 18% of the total deformation. The deformation caused by tunnel excavation in the second stage occupies 72%, and the lagging deformation in the third stage accounts for 10% of the total deformation. Furthermore, the critical indicators are screened out by the rough set algorithm. Finally, the prediction model of surrounding rock deformation of the full-section excavated tunnel is established based on the PSO-BP neural network. The validation results indicated that the prediction results from the integration model are in good agreement with the field observation results, and the prediction efficiency and accuracy are better than those of the numerical simulation and the single BP neural network. This study fully used tunnel monitoring data and proposed a deformation prediction model by investigating the correlation characteristics of the deformation data, which provides an essential reference for similar engineering research.

Sedimentary archives provide long-term records of heavy metal pollution crucial for making an efficient pollution control policy to protect humans and our ecosystem. In this study, we present V, Cr, Ni, Cu, Co, Sn, Zn, Cd, and Pb concentrations measured in a 38 cm long sediment core from the Upper Lake (wetland protected under Ramsar convention 2002) in Bhopal to provide the last century records of heavy metal pollution in Central India. Few riverine sediments and free-fall atmospheric dust samples collected from the lake periphery were also analyzed. Principal component analysis and heavy metal abundance patterns in the lake sediments and the likely endmembers suggest atmospheric deposition as the major cause of heavy metal influx into the lake. The geochemical background upper limits of heavy metals as determined using modal analysis were used to calculate the metal-specific enrichment factor (EF) and the overall heavy metal pollution load index (PLI). The overall metal pollution has remained insignificant (PLI ~ 1) throughout the core history, while minor pollution of Zn, Cd, and Pb (EF > 1–2) emerged in the early-1980s. This study highlights that the emergence of Zn, Cd, and Pb pollution in Central India is contemporaneous to that seen in multiple lacustrine sediment records from China but it does not yet show any modern phasing-out trend as seen in China and elsewhere.

Global climate change and anthropic activities have various associated impacts on groundwater, surface water, and natural ecosystems. Lack of understanding of the impact of climate regime by taking into account the characteristics of the aquifer and uncontrolled exploitation of the aquifer has caused many problems including changes in groundwater flow, intense and irreversible decline in water level, and ultimately leading to drying of springs. For example, many karst springs occur in Kermanshah province (west of Iran). Many show a significant decrease in discharge in the last three decades. Available methods are based on the relation between spring discharges and rainfall data. The proposed approach combines the effects of anthropogenic activity and natural parameters (precipitation, karst development, and aquifer characteristics), grounded on statistical correlations between the monthly and annual series of spring discharge values and corresponding rainfall values and anthropogenic activity, and finally introduces an equation to determine the contribution and effect of each of these factors. The equation was introduced that is very closely consistent with the actual data of the springs. Results show that the contribution of anthropogenic activities varies from less than 5% to more than 95% in the selected karst springs. This method can be adopted in other karstic areas and would aid as a powerful tool in water resource management and planning, especially for minimum flow rates related to rainfall and anthropogenic activity variations.

Mughal road located in the high mountainous region of Kashmir Himalaya, India is prone to landslide hazards because of anthropogenic pressure and ongoing climate change. Landslides along the roads is one of the critical problems in hilly areas. Landslide vulnerability maps can serve as an effective tool for the planning and management of landslide disasters. The primary goal of the present study is to generate a Landslide hazard map along the Mughal Road. An integrated approach of Remote sensing GIS and AHP was used applied for this purpose. The eight most important landslide occurrence parameters including slope aspect, geology, elevation, slope angle, lineament buffer, drainage buffer, landuse/landcover and NDVI were employed in the present model. The Advanced Spaceborne Thermal Emission and Reflection Radiometer Digital Elevation Model and Linear Imaging Self-Scanning Sensor imagery were used to prepare these thematic layers in Arc GIS environment. The analysis of the final landslide hazard map reveals that, very low, low and moderate landslide hazard zones constitute 0.6%, 15.8% and 41.3% of the total area in the study region, respectively. While High and very high landslide hazard zones account for 30.2% and 12.2%, respectively of the total geographical area in the study region. Finally, an inventory of landslides has been used to validate the findings of the study. The landslide hazard zonation map has been also compared with the Landslide inventory map through the ROC-AOC method. The applied model produced an excellent result for landslide hazard mapping in the research region, as shown by the spatial effectiveness of the generated landslide hazard map validated by AUC (77.7% of accuracy). The study can be very useful for policy maker and construction planners.

Soil moisture is an important prognostic variable within a soil and climate system. Soil moisture is often used in the analysis of soil and crop health, determining the probability of natural hazard occurrence, and of the overall climatology. However, obtaining soil moisture measurements that are comprehensive with respect to a study area is often a tedious and costly endeavor. Globally available satellite-based soil moisture retrievals yield a unique solution to this problem. Although globally available, these estimates are typically at too coarse a resolution for use in site-specific analyses. For this reason, this study presents a comparative analysis upon the efficacy of methods used to remotely obtain site-specific moisture estimates from these satellite-based moisture data sets. In the geoscience and remote-sensing communities, downscaling or assimilation methods are traditionally used to obtain desired site-specific moisture estimates. This study investigated Random Forest and Soil Evaporative Efficiency (SEE) downscaling methods as well as an Ensemble Kalman Filter (EnKF)-based assimilation method to obtain site-specific moisture data. This study also proposes a less intensive approach which was observed to effectively yield site-specific soil moisture estimates from satellite-based moisture datasets. The proposed approach developed a multivariate regression analysis which characterized relationships between site-specific soil texture data and SMAP L4_SM root zone soil moisture correction factors. This approach was conducted over various in-situ sites across the Commonwealth of Kentucky to yield site-specific L4_SM soil moisture estimates. These sites served as control sites, whereas the developed regression approach was able to be validated. Through qualitative and quantitative analyses, it was found that the EnKF and proposed multivariate regression approaches performed strongly when compared to site-specific in-situ measurements. These analyses accounted for both the accuracy of the site-specific products as compared to in-situ data and the efforts required to complete the approach. The study presented herein shows that the proposed multivariate regression approach is far less intensive, yet still yields site-specific moisture estimates comparable to that of downscaling or assimilated approaches.

Uniaxial compressive strength (UCS), which is one of the most important engineering properties of natural building blocks, exhibits a decrease at various rates under the effect of freeze–thaw (FT) cycles. In this study, practical estimation of UCS loss of 21 groups of carbonate building stones exposed to 4, 7, 10, 14, 20, 28, 35, 56, 70 and 84 FT cycles is aimed by proposed estimation models. In all models, the Leeb hardness (HLD), which is practically determined by a dynamic surface hardness test method, was used as major input parameter. Other basic stone properties and number of FT cycles were also used as additional input parameters in developed models. The test results indicated that HLD and UCS values decreased up to 13 and 40%, respectively, at the end of 84 FT cycles. Proposed equations are reliable and beneficial in estimation of deteriorated UCS values of carbonate building stones in practical engineering applications and scientific studies.

Understanding the response of the transient electromagnetic method (TEM) to bad geological bodies is essential to improve the accuracy of tunnel forward geological prediction. Based on considering the similarity criterion, four groups of model tests were established to study the response law of small fixed-loop and central-loop TEM to water-bearing structures in tunnels. In the model tests, the non-central point field correction method was used to correct observation data of small fixed-loop TEM. Subsequently, the response and imaging results of central-loop and small fixed-loop TEM were compared and analyzed. The results show that the response of small fixed-loop TEM is more sensitive to water-bearing structures compared with central-loop TEM. Moreover, the three-dimensional imaging results obtained from the small fixed-loop TEM more accurately depict the spatial location and morphological characteristics of water-bearing structures. Finally, the engineering application demonstrates that the small fixed-loop TEM is effective and successful in detecting water-bearing structures, which can provide practical guidance for tunnel construction and disaster management.

During the construction of the Hanjiang-to-Weihe River Diversion Project, frequent extremely intense rockbursts posed a serious threat to the safety of personnel and equipment. A microseismic (MS) monitoring system, which can effectively predict rockbursts, was established to monitor the sprouting and propagation of microcracks within the rock mass surrounding the tunnel in real time. First, the MS activity characteristics of the first excavated section (K33 + 870 ~ K37 + 011) and the second excavated section (K39 + 596 ~ K41 + 602) in the south Qinling section were compared under different surrounding rock classifications. Then, the time distribution characteristics of MS events from May 14 to June 14, 2020 were analyzed in detail, focusing on the MS event energy and spatial distribution of the first extremely intense rockburst. In addition, the effects of the daily excavation distance and excavation speed on the characteristics of extremely intense rockburst and MS activity were explored. Finally, the waveform and time–frequency characteristics of rockbursts with different intensities in the different surrounding rock classifications are discussed. According to the characteristics of the time–frequency, the extremely intense rockbursts in the classification I surrounding rock are divided mainly into low-frequency sustained type, low-frequency discontinuity type, and high-frequency discontinuity type, and the extremely intense rockbursts in the classification II surrounding rock are divided mainly into high-frequency discontinuity type and low-frequency discontinuity type. The study results are of great significance for improving the excavation efficiency and rockburst prediction accuracy in deep-buried tunnels with frequent rockbursts.

As a pyroclastic rock type, ignimbrites may reveal varying degrees of welding depending on the temperature (> 535 ℃) and overburden pressure conditions during its formation. The welding degree of ignimbrites increases as the formation temperature and the thickness of the overburden deposit in the depositional environment escalate, which are the most crucial factors controlling the rate of welding in ignimbrites. With the increasing temperature, plastic deformation is observed in ignimbrites and the glassy minerals are being welded. Furthermore, the thickness of the overburden causes the deformation of the ash matrix in ignimbrites at the lower sections and the pumice grains are flattened at different rates. An increase in the degree of welding of ignimbrites causes an improvement in the physical and mechanical properties of the rock material as well. Within the scope of this research, petrographical, mineralogical, and geochemical studies were carried out on a total of 16 different ignimbrite types, which have different color and texture properties, obtained from three different regions of Turkey (Kayseri, Nevşehir, Ahlat) where ignimbrites extensively crop out, and the physical and mechanical properties of these samples were revealed. Consequently, a new welding classification was developed for ignimbrites considering the uniaxial compressive strength and dry unit weight. The proposed welding classification consists of six classes ranging from non-welded to highly welded. When the welding degrees of the selected ignimbrites are evaluated, Kayseri ignimbrites mostly exhibit moderate welding characteristics. Nevşehir ignimbrites, on the other hand, have a low welding degree whereas the degree of welding in Ahlat ignimbrites may vary from low to high. Additionally, long and short axis lengths of pumice grains in the ignimbrite specimens were determined by measuring under the microscope, and shape ratios were determined by different shape parameter evaluation methods. As a result, it has been concluded that the pumice grains in Kayseri and Ahlat ignimbrites have a more lenticular structure than the pumice grains in Nevşehir ignimbrites. Eventually, the welding degree classes of ignimbrites and the classification developed by using threshold values of the oblateness ratio (OR) values of pumice grains at different welding degrees are quite compatible. The proposed welding degree classification is of great importance in the selection of ignimbrites widely used as dimension stone and in terms of engineering classification of this rock type as well as it will guide to the scientific studies to be performed on ignimbrites with varying physical and mechanical properties.

Thermal conductivity of rock is one of the important parameters to understand the heat conduction process in interior of the earth. The study of the effect on the thermal conductivity of clay-bearing sandstone subjected to drying–wetting process is of great significance to many geological and geotechnical engineering issues. In this study, drying–wetting cycle experiments on clay-bearing sandstone were carried out, including three times of drying and two times of water saturation treatment. The thermal conductivity of clay-bearing sandstone after each treatment was measured by transient hot wire method, and the thermal inhomogeneity was analyzed. The results indicate that the drying–wetting process leads to the decrease of the average thermal conductivity of clay-bearing sandstone, while the increase of thermal heterogeneity factor. Base on the results of 3D scanning and SEM, it is found that the development of pores and microcracks during the drying–wetting process is the main reason for the average thermal conductivity decreased and the thermal inhomogeneity increased. Further analysis shows that the interaction between clay minerals and water leads to the destruction of rock matrix structure, resulting in the increase of primary pores, the formation of new pores and secondary microcracks in clay-bearing sandstone. In addition, the numerical results show that the pore leads to the significant weakening of rock heat transfer effect, and the temperature field tends to be heterogeneous distribution. The research results can provide reference for the evaluation of thermal conductivity of rock mass in deep engineering.